Cas no 672898-51-0 ((5S)-2-methyl-5-(2-methyloxiran-2-yl)cyclohex-2-en-1-one)

• Product Name: (5S)-2-methyl-5-(2-methyloxiran-2-yl)cyclohex-2-en-1-one
• CAS No: 672898-51-0
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 4129374
• PubChem ID: 11958202
• Update Time: 2025-07-23

(5S)-2-methyl-5-(2-methyloxiran-2-yl)cyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 2-methyl-5-(2-methyloxiranyl)-, (5S)-
• (5S)-2-methyl-5-(2-methyloxiran-2-yl)cyclohex-2-en-1-one
• EN300-1196637
• DTXCID80425535
• 672898-51-0
• DTXSID40474721

• Inchi： 1S/C10H14O2/c1-7-3-4-8(5-9(7)11)10(2)6-12-10/h3,8H,4-6H2,1-2H3/t8-,10?/m0/s1
• InChI Key： GYDNZKYKQMXPLK-PEHGTWAWSA-N
• SMILES： C1(=O)C[C@@H](C2(C)CO2)CC=C1C

Computed Properties

• Exact Mass: 166.099379685Da
• Monoisotopic Mass: 166.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (5S)-2-methyl-5-(2-methyloxiran-2-yl)cyclohex-2-en-1-one

Comprehensive Overview of (5S)-2-methyl-5-(2-methyloxiran-2-yl)cyclohex-2-en-1-one (CAS No. 672898-51-0)

The compound (5S)-2-methyl-5-(2-methyloxiran-2-yl)cyclohex-2-en-1-one (CAS No. 672898-51-0) is a specialized organic molecule with a unique structural framework, combining a cyclohexenone core with an epoxide (oxirane) functional group. This combination makes it a subject of interest in synthetic chemistry, pharmaceutical research, and material science. Its chiral center at the 5-position (5S configuration) further enhances its potential for enantioselective applications, a topic gaining traction in modern drug development and green chemistry initiatives.

In recent years, the demand for epoxide-containing compounds like (5S)-2-methyl-5-(2-methyloxiran-2-yl)cyclohex-2-en-1-one has surged due to their versatility as intermediates in synthesizing bioactive molecules. Researchers are particularly intrigued by its potential role in creating flavor and fragrance ingredients, as well as its utility in asymmetric catalysis. The compound’s oxirane ring is a reactive handle for further derivatization, aligning with the growing trend of click chemistry and modular synthesis approaches.

From an industrial perspective, CAS No. 672898-51-0 is often discussed in the context of sustainable synthesis. With the rise of green chemistry principles, chemists are exploring eco-friendly methods to produce such epoxides, including enzymatic catalysis and solvent-free reactions. This aligns with frequent search queries like “epoxide synthesis methods” or “chiral building blocks for pharmaceuticals”, reflecting the compound’s relevance in cutting-edge research.

The cyclohexenone moiety in (5S)-2-methyl-5-(2-methyloxiran-2-yl)cyclohex-2-en-1-one also contributes to its stability and reactivity profile. This structural feature is common in natural product analogs, making the compound a candidate for studies on terpene-derived metabolites. Given the increasing interest in bio-based materials, its potential applications in renewable polymers or cosmetic formulations are under investigation.

Analytical characterization of CAS No. 672898-51-0 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and chiral HPLC. These methods ensure precise quality control, a critical factor for industries prioritizing high-purity intermediates. Searches for “epoxide stability analysis” or “chiral compound purification” often highlight the need for robust analytical protocols, further underscoring the compound’s technical significance.

In summary, (5S)-2-methyl-5-(2-methyloxiran-2-yl)cyclohex-2-en-1-one represents a multifaceted chemical entity with broad applicability. Its structural elegance, combined with emerging trends in sustainable chemistry and enantioselective synthesis, positions it as a valuable asset for researchers and industries alike. As scientific inquiries evolve, this compound will likely remain at the forefront of innovations in organic synthesis and functional material design.